Cas no 2225173-04-4 (2-Pivalamido(pyridine-d3)-4-boronic acid)

2-Pivalamido(pyridine-d3)-4-boronic acid structure
2225173-04-4 structure
Product Name:2-Pivalamido(pyridine-d3)-4-boronic acid
CAS No:2225173-04-4
MF:C10H15BN2O3
MW:225.067187547684
CID:6810312
PubChem ID:133553332
Update Time:2025-03-03

2-Pivalamido(pyridine-d3)-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • F93028
    • CS-19154
    • 2-Pivalamido(pyridine-d3)-4-boronic acid
    • 2225173-04-4
    • Inchi: 1S/C10H15BN2O3/c1-10(2,3)9(14)13-8-6-7(11(15)16)4-5-12-8/h4-6,15-16H,1-3H3,(H,12,13,14)/i4D,5D,6D
    • InChI Key: FCZDHWKFHRVJEA-WVALGTIDSA-N
    • SMILES: O=C(C(C)(C)C)NC1C([2H])=C(B(O)O)C([2H])=C([2H])N=1

Computed Properties

  • Exact Mass: 225.1364027Da
  • Monoisotopic Mass: 225.1364027Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.5Ų
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